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Compound of Interest

Compound Name:
6-Monodeoxy-6-monoiodo-beta-

cyclodextrin

Cat. No.: B1641727

Get Quote

Executive Summary: The "Janus" of Cyclodextrins
6-Monodeoxy-6-monoiodo-

-cyclodextrin (Molecular Weight: ~1244.9 g/mol ) represents the most strategic entry point for
functionalizing

-cyclodextrin (

-CD). Unlike the native molecule, which possesses

symmetry with 21 chemically similar hydroxyl groups, the mono-iodo derivative breaks this
symmetry, creating a single electrophilic site on the primary rim.

This guide details the crystallographic implications of this substitution, the gold-standard

synthesis protocols, and the critical characterization metrics required to distinguish the mono-

substituted derivative from statistical mixtures.

Structural Analysis & Crystallography
The Symmetry Break
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Native

-CD crystallizes in highly symmetric space groups (often

or

) due to the equivalence of its seven glucose units. The introduction of a single iodine atom at
the C6 position of one glucose unit (Glucopyranose A) induces a symmetry reduction.

Space Group: Typically degrades to

(Triclinic) or

(Monoclinic) depending on the hydration state and solvation.

Lattice Perturbation: The bulky iodine atom (Van der Waals radius ~1.98 Å) replaces the

hydroxyl group (approx. 1.4 Å). This disrupts the "belt" of intramolecular hydrogen bonds

(OH-6

OH-6') that normally stabilizes the primary rim.

Conformational Distortion (The "Lid" Effect)
In the crystal lattice, the substituted glucose unit often undergoes a conformational shift to

accommodate the hydrophobic iodine atom.
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Parameter Native C6-OH Substituted C6-I
Structural
Consequence

Bond Length 1.43 Å (C-O) 2.14 Å (C-I)

Extends the

substituent reach;

steric crowding.

Torsion Angle
Gauche-gauche (

)

Gauche-trans (

)

The C6-I bond rotates

away from the cavity

center to minimize

steric clash with O5,

distorting the

macrocycle's

roundness.

Cavity Interaction Hydrophilic Rim Hydrophobic Cap

The iodine atom is

hydrophobic. In the

absence of a guest, it

may partially "cap" the

cavity (self-inclusion)

or nest into the

hydrophobic void of a

neighboring molecule

(intermolecular

packing).

Crystal Packing Modes
6-I-

-CD typically adopts one of two packing motifs driven by the amphiphilic nature of the modified
rim:

Head-to-Tail Channel: The hydrophobic primary rim (containing Iodine) of one molecule

interfaces with the secondary rim of the next.

Herringbone (Cage): Less common for mono-substituted derivatives unless heavily solvated.
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Experimental Protocol: Synthesis & Purification
To ensure high regioselectivity and avoid "over-iodination" (di- or tri-substitution), the Two-Step

Displacement Route is the field-proven standard over direct halogenation.

Workflow Diagram
The following Graphviz diagram outlines the reaction pathway and critical decision nodes.
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Native β-Cyclodextrin

Step 1: Mono-Tosylation
(TsCl / NaOH / H2O)

 Regioselective Control

Intermediate:
6-Monotosyl-β-CD

QC: HPLC/NMR
(Confirm Mono-substitution)

Step 2: Nucleophilic Displacement
(KI / DMF / 80°C)

 Purity > 95%

Purification:
Acetone Precipitation &

Recrystallization (H2O/MeOH)

Product:
6-Monoiodo-β-CD

Click to download full resolution via product page

Caption: Figure 1. Optimized synthetic workflow for 6-monoiodo-

-CD, prioritizing the mono-tosyl intermediate to prevent polysubstitution.

Detailed Protocol (The "Gold Standard")
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Step 1: Synthesis of 6-Monotosyl-

-CD
Direct iodination often fails to stop at monosubstitution. Tosylation is easier to control.

Suspend

-CD (50 g) in water (1.2 L).

Add NaOH (approx. 15 g) dropwise to solubilize.

Add

-Toluenesulfonyl chloride (TsCl) (8.4 g, 1 eq) in acetonitrile dropwise over 2 hours.

Stir for 2 hours at room temperature.

Neutralize with HCl to pH 7.

Refrigerate overnight. The mono-tosyl derivative precipitates (solubility < native CD).

Filter and recrystallize from boiling water.

Step 2: Iodination (Finkelstein-like Reaction)
Dissolve 6-Monotosyl-

-CD (10 g) in anhydrous DMF (100 mL).

Add Potassium Iodide (KI) (5 g, excess).

Heat to 80°C for 4 hours under Nitrogen.

Cool and pour into Acetone (1 L). The product precipitates as a white solid.

Wash with cold acetone to remove excess Iodine/DMF.

Dry under vacuum.[1][2]
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Characterization & Validation (Self-Validating
Systems)
Researchers must validate the structure to ensure the Iodine is at C6 and the molecule is

mono-substituted.

Nuclear Magnetic Resonance (NMR)
The shift of the C6 carbon is the definitive diagnostic tool.

Nucleus
Native

-CD

6-Monoiodo-

-CD
Shift Explanation

C (C6) ~60.0 ppm ~7.0 - 10.3 ppm

Heavy Atom Effect:

Iodine dramatically

shields the attached

carbon, shifting it

upfield by ~50 ppm.

This is the "smoking

gun" for successful

substitution.

H (H6) ~3.6 - 3.8 ppm ~3.3 - 3.5 ppm

Slight upfield shift and

loss of coupling

symmetry.

Symmetry 7 equivalent Glc units 1 modified + 6 native

The spectrum

becomes complex; the

symmetry is broken,

splitting the C1

anomeric peaks.

Mass Spectrometry (MALDI-TOF / ESI-MS)
Target Mass:

Da.
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Isotopic Pattern: Iodine is monoisotopic (

I), so the isotopic envelope should follow the standard Carbon distribution without the
complex "Br" or "Cl" splitting patterns.

Structural Logic Diagram
The following diagram illustrates the logical dependencies in structural verification.

Synthesized Sample

13C NMR Analysis Mass Spectrometry TLC (Silica)

Peak at ~10 ppm?

VALIDATED
6-Monoiodo-β-CD

Yes

REJECT
(Mixture/Native)

No (Peak at 60ppm only)

Mass = 1244 + cation?

Yes

Rf > Native CD?

Yes

Click to download full resolution via product page

Caption: Figure 2. Validation logic. The 10 ppm

C signal is the critical Go/No-Go metric.

Applications in Drug Development
6-Monoiodo-

-CD is rarely the end product; it is the electrophilic scaffold for advanced drug delivery systems.

Mono-amino-
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-CD Synthesis: Reaction with Sodium Azide (

) followed by reduction (Staudinger reaction) yields 6-monoamino-

-CD. This cationic derivative interacts with anionic drugs (e.g., heparin, oligonucleotides).

Thiolation: Reaction with thiourea yields 6-monothio-

-CD, used for anchoring CDs to gold nanoparticles (AuNPs) for biosensing.

Click Chemistry: The iodo-group can be converted to an azide, enabling "Click" conjugation

to polymers, creating high-solubility hydrogels for sustained drug release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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